Cas no 1160263-77-3 (8-Chloro-2-(4-propoxyphenyl)quinoline-4-carbonyl chloride)

• Product Name: 8-Chloro-2-(4-propoxyphenyl)quinoline-4-carbonyl chloride
• CAS No: 1160263-77-3
• MF: C₁₉H₁₅Cl₂NO₂
• MW: 360.233903169632
• MDL: MFCD03422841
• CID: 4682579
• Update Time: 2025-11-01

8-Chloro-2-(4-propoxyphenyl)quinoline-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 8-CHLORO-2-(4-PROPOXYPHENYL)QUINOLINE-4-CARBONYL CHLORIDE
• STL197159
• BBL014750
• R7536
• 4-quinolinecarbonyl chloride, 8-chloro-2-(4-propoxyphenyl)-
• 8-Chloro-2-(4-propoxyphenyl)quinoline-4-carbonyl chloride

• MDL： MFCD03422841
• Inchi： 1S/C19H15Cl2NO2/c1-2-10-24-13-8-6-12(7-9-13)17-11-15(19(21)23)14-4-3-5-16(20)18(14)22-17/h3-9,11H,2,10H2,1H3
• InChI Key： VRLRXHIOSCHAGD-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2C(C(=O)Cl)=CC(C3C=CC(=CC=3)OCCC)=NC=21

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 426
• Topological Polar Surface Area: 39.2

Additional information on 8-Chloro-2-(4-propoxyphenyl)quinoline-4-carbonyl chloride

Introduction to 8-Chloro-2-(4-propoxyphenyl)quinoline-4-carbonyl chloride (CAS No. 1160263-77-3)

8-Chloro-2-(4-propoxyphenyl)quinoline-4-carbonyl chloride, identified by its CAS number 1160263-77-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline derivatives class, a family of molecules known for their broad spectrum of biological activities and therapeutic potential. The structural features of this compound, particularly the presence of a chlorocarbonyl group and a propoxyphenyl substituent, make it a valuable intermediate in the synthesis of various pharmacologically active agents.

The significance of 8-Chloro-2-(4-propoxyphenyl)quinoline-4-carbonyl chloride lies in its utility as a building block for more complex molecules. In recent years, there has been a surge in research focused on developing novel quinoline-based drugs due to their demonstrated efficacy against a range of diseases, including infectious diseases, cancer, and neurological disorders. The chlorocarbonyl moiety in this compound is particularly noteworthy, as it serves as a versatile handle for further functionalization through condensation reactions, enabling the synthesis of amides, ureas, and other heterocyclic compounds.

One of the most compelling aspects of 8-Chloro-2-(4-propoxyphenyl)quinoline-4-carbonyl chloride is its role in the development of antimalarial agents. Quinoline derivatives have a long history of use in malaria treatment, with chloroquine being one of the most well-known examples. The introduction of structural modifications, such as the propoxyphenyl group, can lead to compounds with enhanced potency and reduced resistance profiles. Current research is exploring how these modifications can be optimized to develop next-generation antimalarials that are more effective against drug-resistant strains of Plasmodium.

Furthermore, the 8-Chloro-2-(4-propoxyphenyl)quinoline-4-carbonyl chloride compound has shown promise in the field of oncology. Studies have indicated that quinoline derivatives can exhibit inhibitory effects on various enzymes and signaling pathways involved in cancer cell proliferation and survival. The chlorocarbonyl group provides a reactive site for further derivatization, allowing chemists to design molecules that target specific oncogenic pathways. Recent advances in computational chemistry have facilitated the identification of novel quinoline-based inhibitors, which are being tested in preclinical studies for their potential as anticancer drugs.

The propoxyphenyl substituent in 8-Chloro-2-(4-propoxyphenyl)quinoline-4-carbonyl chloride also contributes to its pharmacological profile by influencing solubility and metabolic stability. This feature is particularly important in drug design, as it can enhance oral bioavailability and reduce susceptibility to enzymatic degradation. Researchers are leveraging this property to develop prodrugs that release active compounds in targeted tissues or under specific physiological conditions.

In addition to its applications in antimalarial and anticancer therapies, 8-Chloro-2-(4-propoxyphenyl)quinoline-4-carbonyl chloride has been investigated for its antimicrobial properties. Quinoline derivatives are known to disrupt bacterial DNA synthesis and function by inhibiting enzymes such as topoisomerases. The structural versatility of this compound allows for the development of broad-spectrum antimicrobial agents that could address emerging threats posed by antibiotic-resistant bacteria.

The synthesis of 8-Chloro-2-(4-propoxyphenyl)quinoline-4-carbonyl chloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired quinoline core structure efficiently. These synthetic strategies not only improve yield but also minimize unwanted byproducts, ensuring high purity levels essential for pharmaceutical applications.

Recent breakthroughs in synthetic chemistry have also enabled the preparation of enantiomerically pure forms of 8-Chloro-2-(4-propoxyphenyl)quinoline-4-carbonyl chloride, which are critical for developing chiral drugs with improved efficacy and reduced side effects. Techniques such as asymmetric hydrogenation and chiral auxiliary-assisted synthesis have been utilized to achieve this level of chemical precision.

The pharmacokinetic properties of 8-Chloro-2-(4-propoxyphenyl)quinoline-4-carbonyl chloride are another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Preclinical studies using animal models have provided valuable insights into its pharmacokinetic behavior, helping researchers design better formulations and dosing regimens.

In conclusion,8-Chloro-2-(4-propoxyphenyl)quinoline-4-carbonyl chloride (CAS No. 1160263-77-3) represents a significant advancement in pharmaceutical chemistry with diverse applications across multiple therapeutic areas. Its structural features make it an indispensable intermediate for synthesizing novel drugs targeting infectious diseases, cancer, and other debilitating conditions. As research continues to uncover new biological activities and synthetic strategies, this compound is poised to play an even greater role in the development of next-generation therapeutics.